Cas no 614-70-0 (2-(Ethylamino)phenol)

2-(Ethylamino)phenol structure
2-(Ethylamino)phenol structure
Product Name:2-(Ethylamino)phenol
CAS No:614-70-0
MF:C8H11NO
MW:137.179042100906
MDL:MFCD19216830
CID:514890
PubChem ID:69196
Update Time:2025-04-19

2-(Ethylamino)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(ethylamino)-
    • 2-(ethylamino)phenol
    • 2-(ETHYLAMINO)-PHENOL
    • o-(Ethylamino)phenol
    • N-Ethyl-o-hydroxyaniline
    • o-Ethylaminophenol
    • 2-hydroxy-N-ethylaniline
    • 2-Athylamino-phenol
    • FCH950813
    • OR52438
    • AK205444
    • AS-57867
    • BCESCHGDVIYYPC-UHFFFAOYSA-N
    • SCHEMBL1368372
    • DTXSID20210326
    • EINECS 210-391-1
    • 614-70-0
    • NS00034695
    • Phenol,2-(ethylamino)-
    • I11473
    • AKOS006350487
    • EN300-6957420
    • MFCD19216830
    • CS-0061529
    • 2-(Ethylamino)phenol
    • MDL: MFCD19216830
    • Inchi: 1S/C8H11NO/c1-2-9-7-5-3-4-6-8(7)10/h3-6,9-10H,2H2,1H3
    • InChI Key: BCESCHGDVIYYPC-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1NCC

Computed Properties

  • Exact Mass: 137.08413
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 112-113 ºC
  • Boiling Point: 244.7±23.0 ºC (760 Torr),
  • Flash Point: 114.8±13.3 ºC,
  • Refractive Index: 1.5620 (589.3 nm 35 ºC)
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 32.26

2-(Ethylamino)phenol Pricemore >>

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